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Compound of Interest

Compound Name: D-Erythrose-1-13C

Cat. No.: B118254

This guide provides essential safety and logistical information for the handling of D-Erythrose-
1-13C, a stable isotope-labeled form of D-Erythrose. The procedures outlined are designed to
ensure the safety of researchers, scientists, and drug development professionals.

Physicochemical and Safety Data

While a specific Safety Data Sheet (SDS) for D-Erythrose-1-13C is not readily available, the
safety profile is expected to be nearly identical to that of unlabeled D-Erythrose, with the key
difference being the isotopic enrichment. D-Erythrose-1-13C is not radioactive and does not
require special handling for radiological hazards.[1][2] The primary considerations are related to
the chemical properties of erythrose.
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Property Value Source
2R,3R)-2,3,4-trihydroxy(1-

Chemical Name ( ) il [3]
13C)butanal

CAS Number 70849-19-3 [3]1[4]

Molecular Formula C313CHs0a4 [5]

Molecular Weight 121.10 g/mol [31[5]
Varies; may be a solution or

Appearance .
solid

Storage Temperature 2-8°C (Refrigerator)

Incompatible Materials Strong oxidizing agents [6]

o Not classified as hazardous
Hazard Classification [6]

under GHS

Personal Protective Equipment (PPE)

Standard laboratory PPE is required to minimize exposure when handling D-Erythrose-1-13C.
The following equipment should be used:

» Eye Protection: Safety glasses with side shields or goggles are mandatory to protect against
splashes.[7][8] For operations with a higher risk of splashing, a face shield should be used in
conjunction with goggles.[8]

e Hand Protection: Chemically resistant gloves should be worn to prevent skin contact.[6][7]
Since no glove material is impervious to all chemicals, gloves should be inspected before
use and replaced if they show signs of degradation.[7]

» Body Protection: A standard laboratory coat is required for all procedures.[7]

o Respiratory Protection: Under normal laboratory conditions with adequate ventilation,
respiratory protection is not typically required.[6][9] If aerosols are generated or ventilation is
poor, a NIOSH-approved respirator may be necessary based on a risk assessment.
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Operational and Disposal Plans

A systematic approach to handling and disposal is crucial for maintaining a safe laboratory
environment.

Experimental Workflow and Handling Protocol

The following workflow outlines the key steps for the safe handling of D-Erythrose-1-13C from
receipt to disposal.
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Caption: Workflow for Safe Handling of D-Erythrose-1-13C.
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Step-by-Step Handling Procedures

e Preparation:

o Before handling the compound, ensure you are wearing the appropriate PPE: a lab coat,
safety glasses with side shields, and chemical-resistant gloves.[6][7]

o Work in a well-ventilated area, such as a chemical fume hood, especially if there is a
potential for generating dust or aerosols.

e Handling:
o Retrieve D-Erythrose-1-13C from its recommended storage condition of 2-8°C.
o Avoid direct contact with the skin and eyes.[6] Do not breathe in any dust or vapors.[6]

o If a spill occurs, absorb it with an inert material like sand or silica gel and place itin a
suitable, closed container for disposal.[6]

e Disposal:

o D-Erythrose-1-13C is a stable isotope-labeled compound and is not radioactive.[1]
Therefore, it does not require special disposal procedures for radioactivity.[1][2]

o The waste should be treated as non-hazardous chemical waste, unless it has been mixed
with other hazardous materials.

o Always consult and adhere to local, regional, and national hazardous waste regulations to
ensure complete and accurate classification and disposal.[6] Waste generators are
responsible for determining if a discarded chemical is classified as hazardous.[6]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426
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